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Compound of Interest

Compound Name: FPFT-2216

Cat. No.: B15608490

Get Quote

FPFT-2216, a "molecular glue" compound utilized in targeted protein degradation research,

requires careful handling and disposal to ensure laboratory safety and environmental

compliance. This guide provides essential procedural information for researchers, scientists,

and drug development professionals.

FPFT-2216, with CAS number 2367619-87-0, is recognized as slightly hazardous to water and

necessitates adherence to official regulations for waste management. Although small quantities

may be permissible for disposal as household waste in some regions, it is best practice within a

professional research setting to manage all chemical waste through designated protocols.

Essential Safety & Handling Information
Proper personal protective equipment (PPE) should be worn at all times when handling FPFT-
2216. This includes safety glasses, gloves, and a lab coat. Operations should be conducted in

a well-ventilated area.
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Chemical Identifier & Properties Value

CAS Number 2367619-87-0

Molecular Formula C12H12N4O3S

Molecular Weight 292.31 g/mol

Appearance Solid

Storage Conditions Store at -20°C for long-term stability.

Water Hazard Class 1 (Slightly hazardous for water)[1]

Spill & Exposure Protocols
In the event of a spill or exposure, the following procedures should be followed immediately:

After Inhalation: Move the individual to an area with fresh air. If complaints or symptoms

persist, consult a doctor.[1]

After Skin Contact: While the substance is generally not considered a skin irritant, it is

recommended to wash the affected area thoroughly with soap and water.[1]

After Eye Contact: Immediately rinse the opened eye for several minutes under running

water.[1]

After Swallowing: If symptoms persist, seek medical attention.[1]

Spill Containment: For spills, mechanically pick up the solid material. Ensure the area is well-

ventilated. Do not allow the substance to enter sewers or surface/ground water.[1]

Step-by-Step Disposal Protocol
Disposal of FPFT-2216 must be conducted in accordance with local, state, and federal

regulations. The following is a general procedural guide for laboratory settings.

Waste Identification and Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://cdn.caymanchem.com/cdn/msds/43551m.pdf
https://www.benchchem.com/product/b15608490/docs?utm_src=pdf-body#proper-disposal-and-safety-procedures-for-fpft-2216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify all waste containing FPFT-2216, including pure compound, contaminated labware

(e.g., pipette tips, vials), and solutions.

Segregate FPFT-2216 waste from other chemical waste streams to avoid unintended

reactions. Keep in a suitable, closed container clearly labeled "FPFT-2216 Waste".[2]

Container Management:

Use a chemically resistant, leak-proof container for all FPFT-2216 waste.

The container must be clearly labeled with the full chemical name ("FPFT-2216"), the CAS

number ("2367619-87-0"), and appropriate hazard warnings.

Aqueous Waste Neutralization (if applicable):

While specific neutralization protocols for FPFT-2216 are not detailed, any aqueous

solutions should be handled as chemical waste. Do not dispose of them down the drain,

as the substance is slightly hazardous to aquatic life.

Final Disposal Procedure:

All waste containing FPFT-2216, including the designated waste container, must be

disposed of through your institution's licensed hazardous waste management service.

Do not mix with household waste, despite manufacturer suggestions for "smaller

quantities," as this is not a standard or recommended practice in a professional research

environment.[1]

Complete all necessary waste disposal forms as required by your institution and the waste

disposal contractor.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of FPFT-
2216.
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Caption: Decision workflow for segregating and disposing of FPFT-2216 waste.
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Signaling Pathway Degradation
FPFT-2216 functions as a "molecular glue" to induce the degradation of several key proteins.

This mechanism involves redirecting the cell's natural waste disposal machinery, the ubiquitin-

proteasome system, to target proteins that would not normally be recognized for degradation.
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Caption: Mechanism of FPFT-2216-induced protein degradation via the ubiquitin-proteasome

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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